3-(2-methoxypyrimidin-5-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine

• IUPAC Name: 3-(2-methoxypyrimidin-5-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine
• InChI: InChI=1S/C16H18N6O2/c1-23-16-18-8-11(9-19-16)13-10-17-15-3-2-14(21-22(13)15)20-12-4-6-24-7-5-12/h2-3,8-10,12H,4-7H2,1H3,(H,20,21)
• InChI Key: VRWRCLFBELGLGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=N1)C2=CN=C3N2N=C(C=C3)NC4CCOCC4
• Molecular Formula: C16H18N6O2
• Molecular Weight: 326.35 g/mol

Description

3-(2-Methoxypyrimidin-5-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine (MPIP) is a novel molecule that has been studied for its potential applications in scientific research. This compound has been synthesized and investigated for its biochemical and physiological effects, as well as its potential uses in laboratory experiments. Finally, we will discuss some potential future directions for MPIP research.

Scientific Research Applications

3-(2-methoxypyrimidin-5-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been studied for its potential applications in scientific research. It has been investigated as a potential drug target for the treatment of cancer, diabetes, and other diseases. It has also been studied for its potential use as a biomarker for the diagnosis of diseases. Additionally, this compound has been studied for its potential use in drug delivery systems, as well as for its potential use in the development of novel therapeutic agents.

Mechanism of Action

The exact mechanism of action of 3-(2-methoxypyrimidin-5-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine is not yet known. However, it is believed that this compound binds to specific protein targets in the cell, which leads to changes in cell function and the expression of various genes. It is also believed that this compound binds to specific receptors in the cell, which leads to changes in cell signaling pathways.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to inhibit the growth of bacteria and fungi in vitro. Additionally, this compound has been shown to reduce inflammation and oxidative stress, as well as to modulate the immune system.

Advantages and Limitations for Lab Experiments

3-(2-methoxypyrimidin-5-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has several advantages for laboratory experiments. First, it is relatively easy to synthesize and purify. Second, it is a stable compound, which makes it suitable for long-term storage. Third, it has been studied extensively, which makes it easier to interpret results. However, there are some limitations to using this compound in laboratory experiments. First, it is not suitable for use in high-throughput screening applications due to its low solubility. Second, it is not suitable for use in high-throughput cell-based assays due to its low potency.

Future Directions

There are several potential future directions for 3-(2-methoxypyrimidin-5-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine research. First, further research is needed to better understand the mechanism of action of this compound and its effects on various diseases. Second, further research is needed to develop novel therapeutic agents based on this compound. Third, further research is needed to develop novel drug delivery systems based on this compound. Fourth, further research is needed to develop novel biomarkers based on this compound. Fifth, further research is needed to optimize the synthesis and purification of this compound. Finally, further research is needed to develop novel methods for the analysis of this compound and its derivatives.

Synthesis Methods

3-(2-methoxypyrimidin-5-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been synthesized using a three-step process. The first step involves the reaction of 2-methoxypyrimidin-5-amine with 4-oxo-4H-imidazol-3-acetic acid in an aqueous solution. The second step involves the condensation of the product of the first step with N-methyl-4-oxo-4H-imidazol-3-amine. The third step involves the reaction of the product of the second step with pyridazine-6-carboxylic acid. The product of the third step is then purified by recrystallization.